2,4-Dibromophenyl 4-benzoylbenzoate

• Molecular Formula: C20H12Br2O3
• Molecular Weight: 460.1g/mol
• IUPAC Name: (2,4-dibromophenyl) 4-benzoylbenzoate
• InChI: InChI=1S/C20H12Br2O3/c21-16-10-11-18(17(22)12-16)25-20(24)15-8-6-14(7-9-15)19(23)13-4-2-1-3-5-13/h1-12H
• InChI Key: NKMMMRUSSRNFHA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)OC3=C(C=C(C=C3)Br)Br

Description

2,4-Dibromophenyl 4-benzoylbenzoate is an aromatic ester compound characterized by a phenyl ring substituted with two bromine atoms at the 2- and 4-positions, esterified to a 4-benzoyl-substituted benzoic acid moiety. This structure confers unique electronic and steric properties due to the electron-withdrawing bromine atoms and the extended conjugation from the benzoyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 2,4-dibromophenyl 4-benzoylbenzoate with analogous brominated benzoate derivatives, focusing on structural features, substituent effects, and inferred properties.

Table 1: Structural Comparison of Brominated Benzoate Derivatives

Compound Name	Key Substituents	Molecular Formula	CAS Number
2,4-Dibromophenyl 4-benzoylbenzoate	2,4-dibromophenyl, 4-benzoyl	C₂₀H₁₂Br₂O₃	Not provided
4-{2-[(2-Bromo-4-methylphenoxy)acetyl]carbohydrazonoyl}phenyl 4-bromobenzoate	Carbohydrazonoyl, 2-bromo-4-methylphenoxy	C₂₃H₁₈Br₂N₂O₄	342788-87-8
4-[(2-(2-Chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-bromobenzoate	Oxazolyl, 2-chlorophenyl	C₂₃H₁₅BrClNO₄	352558-83-9
Methyl 2,4-dihydroxy-5-(4-nitrobenzamido)benzoate	Nitrobenzamido, dihydroxy	C₁₅H₁₃N₃O₇	Not provided

Key Comparative Analysis:

In contrast, the carbohydrazonoyl group in 342788-87-8 introduces nucleophilic hydrazine-like reactivity, enabling participation in condensation or coordination chemistry . The nitrobenzamido group in the compound from may further polarize the ester bond, accelerating hydrolysis compared to brominated derivatives .

This contrasts with the oxazolyl substituent in 352558-83-9, which introduces a heterocyclic ring that may alter solubility and hydrogen-bonding capacity . The 2-chlorophenyl group in 352558-83-9 adds steric bulk and lipophilicity, which could enhance membrane permeability in biological systems compared to the less bulky brominated phenyl groups .

Biological Implications :

• While direct biological data for 2,4-dibromophenyl 4-benzoylbenzoate is unavailable, structurally related brominated benzoates (e.g., 342788-87-8) are often explored for antimicrobial or anticancer activity due to halogen-mediated interactions with biomolecules .
• The nitro group in ’s compound is associated with prodrug activation mechanisms, suggesting divergent biological pathways compared to purely brominated analogs .

Research Findings and Limitations

• Thermal Stability: Brominated aromatic esters generally exhibit high thermal stability. The 2,4-dibromo substitution likely increases melting points compared to mono-substituted derivatives, though experimental data is needed for confirmation.
• Synthetic Utility: The benzoyl group in the target compound may facilitate photo-induced [2+2] cycloadditions, a property less pronounced in nitro- or carbohydrazonoyl-substituted analogs .
• Gaps in Data : Experimental comparisons of solubility, crystallinity, and bioactivity are absent in the provided evidence, highlighting the need for further studies.